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Compound of Interest

Compound Name: JNJ-38877605-d1
Cat. No.: B12366438
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro evaluation of JINJ-
38877605, a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine
kinase. The information presented herein is intended to equip researchers and drug
development professionals with the necessary details to understand and potentially replicate
key in vitro experiments for this class of compounds.

Core Compound Activity: INJ-38877605

JNJ-38877605 is an ATP-competitive inhibitor of c-Met, a receptor tyrosine kinase that plays a
crucial role in cell survival, proliferation, and invasion.[1][2] Dysregulation of the c-Met signaling
pathway is implicated in the progression of various cancers, making it a key target for
therapeutic intervention.[3] JNJ-38877605 has demonstrated high potency and selectivity for c-
Met in a range of in vitro assays.[1][3][4][5]

Table 1: Biochemical Activity of INJ-38877605
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Parameter

Value

Notes

Target

c-Met (Hepatocyte Growth
Factor Receptor, HGFR)

Receptor Tyrosine Kinase

Mechanism of Action

ATP-competitive inhibitor

Binds to the ATP binding site of

the c-Met kinase domain|[3]

Half-maximal inhibitory

IC50 4 nM[1][4][5] concentration in biochemical
assays
Half-maximal inhibitory
IC50 4.7 nM[3] concentration in in vitro kinase
assay
>600-fold selective for c-Met
o over 200 other tyrosine and Demonstrates high specificity
Selectivity ) ) ) )
serine-threonine kinases[1][4] for the intended target
[5]
>833-fold selective for c-Met
o relative to the next most Confirms high selectivity in a
Selectivity

potently inhibited kinase (Fms)
out of 246 kinases tested[3]

broad kinase panel

Table 2: Cellular Activity of JINJ-38877605
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Cell Line Assay Type Effect Concentration

Significant reduction
c-Met Phosphorylation  in c-Met and RON 500 nM[1]
phosphorylation

EBC1, GTL16, NCI-
H1993, MKN45

Inhibition of CPNE1-

MET Signaling induced activation of
A549 o _ _ 0.5 uM (24 h)[4]
Pathway Activation the MET signaling
pathway

Inhibition of c-Met

] phosphorylation,
c-Met Phosphorylation o 5,10,20 uM (2, 5, 8
3T3-L1 o ] reduced lipid
& Lipid Accumulation ) days)[4]
accumulation and

triglyceride content

] ) Modulation of IL-8,
Cytokine/Chemokine N
GTL16 ) GROa, UPAR, and IL- Not specified
Secretion _
6 secretion

Experimental Protocols

Detailed experimental protocols are crucial for the accurate in vitro assessment of kinase
inhibitors. The following sections provide representative methodologies for key assays used to
characterize JNJ-38877605.

In Vitro Kinase Assay

This assay determines the direct inhibitory effect of INJ-38877605 on the enzymatic activity of
the c-Met kinase.

Objective: To quantify the IC50 value of JNJ-38877605 against recombinant c-Met kinase.
Materials:
e Recombinant human c-Met kinase

e Substrate (e.g., poly(Glu, Tyr) 4:1)
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e ATP (Adenosine triphosphate)

e JNJ-38877605

» Kinase buffer (e.g., Tris-HCI, MgCI2, DTT)

» Detection reagent (e.g., ADP-Glo™ Kinase Assay)
o 384-well plates

» Plate reader

Protocol:

o Compound Preparation: Prepare a serial dilution of JNJ-38877605 in 100% DMSO. Further
dilute in kinase buffer to achieve the desired final concentrations, ensuring the final DMSO
concentration is <1%.

o Reaction Setup: In a 384-well plate, add 2.5 pL of the diluted JNJ-38877605 or DMSO
(vehicle control).

o Kinase Addition: Add 2.5 pL of recombinant c-Met kinase solution to each well and incubate
for 10 minutes at room temperature.

e Reaction Initiation: Initiate the kinase reaction by adding 5 pL of a solution containing the
substrate and ATP.

 Incubation: Incubate the plate for 60 minutes at 30°C.
 Signal Detection (using ADP-Glo™ as an example):

o Add 10 pL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the
remaining ATP. Incubate for 40 minutes at room temperature.

o Add 20 pL of Kinase Detection Reagent to each well. Incubate for 30-60 minutes at room
temperature, protected from light.

o Data Acquisition: Measure the luminescence of each well using a plate reader.
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» Data Analysis: Calculate the percent inhibition for each JNJ-38877605 concentration relative
to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter
logistic dose-response curve.

Cellular Phosphorylation Assay (Western Blot)

This assay assesses the ability of INJ-38877605 to inhibit c-Met phosphorylation in a cellular
context.

Objective: To determine the effect of INJ-38877605 on HGF-stimulated and constitutive c-Met
phosphorylation in cancer cell lines.

Materials:

o Cancer cell lines with c-Met expression (e.g., GTL16, EBC1)

e Cell culture medium and supplements

e JNJ-38877605

o Hepatocyte Growth Factor (HGF)

 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
o BCA protein assay kit

o SDS-PAGE gels and running buffer

» Transfer buffer and PVDF membrane

e Blocking buffer (e.g., 5% BSA in TBST)

e Primary antibodies (anti-phospho-c-Met, anti-total-c-Met, anti-phospho-Akt, anti-total-Akt,
anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

o HRP-conjugated secondary antibodies

e Enhanced chemiluminescence (ECL) substrate
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e Imaging system

Protocol:

e Cell Culture and Treatment:

[¢]

Plate cells (e.g., GTL16) and allow them to adhere overnight.

Serum-starve the cells for 4-6 hours.

[e]

o

Pre-treat the cells with various concentrations of JNJ-38877605 for 1-2 hours.

[¢]

Stimulate the cells with HGF (e.g., 50 ng/mL) for 15-30 minutes.
e Cell Lysis:
o Wash the cells with ice-cold PBS.
o Lyse the cells with ice-cold lysis buffer.
o Centrifuge the lysates to pellet cellular debris and collect the supernatant.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o Western Blotting:

o Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample
buffer.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
o Block the membrane with blocking buffer for 1 hour at room temperature.
o Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour
at room temperature.
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o Wash the membrane and detect the signal using an ECL substrate and an imaging
system.

o Data Analysis: Densitometrically quantify the band intensities for phosphorylated and total
proteins. Normalize the phosphorylated protein levels to the total protein levels.

Cell Proliferation Assay

This assay measures the effect of INJ-38877605 on the growth and viability of cancer cell
lines.

Objective: To evaluate the anti-proliferative activity of JINJ-38877605.
Materials:

» Cancer cell lines

e Cell culture medium and supplements

e JNJ-38877605

o 96-well plates

o Cell viability reagent (e.g., CellTiter-Glo®, MTT, or resazurin)

» Plate reader

Protocol:

o Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Treat the cells with a serial dilution of JNJ-38877605. Include a
vehicle control (DMSO).

 Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified
incubator.

 Viability Measurement (using CellTiter-Glo® as an example):
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[e]

Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

o

Add a volume of CellTiter-Glo® reagent equal to the volume of the cell culture medium in
each well.

o

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

[¢]

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

o Data Acquisition: Measure the luminescence using a plate reader.

o Data Analysis: Calculate the percent inhibition of cell proliferation for each concentration of
JNJ-38877605 relative to the vehicle control. Determine the GI50 (concentration for 50% of
maximal inhibition of cell proliferation) by plotting the data on a dose-response curve.

Visualizations

The following diagrams illustrate key aspects of the in vitro evaluation of JNJ-38877605.
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Caption: c-Met signaling pathway and the inhibitory action of JNJ-38877605.
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Caption: A representative workflow for a cellular phosphorylation assay (Western Blot).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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